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Introduction: Clathrin-mediated endocytosis (CME) is a fundamental cellular process

responsible for the uptake of nutrients, regulation of cell surface receptors, and remodeling of

the plasma membrane. In budding yeast, Saccharomyces cerevisiae, this process is critically

dependent on the dynamic assembly and disassembly of a complex protein machinery. A key

player in driving the membrane invagination and vesicle formation is the actin cytoskeleton.

Las17, the yeast homolog of the Wiskott-Aldrich syndrome protein (WASP), is a potent

activator of the Arp2/3 complex, which nucleates the branched actin networks that provide the

force for endocytic internalization.[1][2][3] Understanding the precise spatial and temporal

regulation of Las17 at endocytic sites is crucial for elucidating the mechanics of endocytosis.

These application notes provide a detailed overview of the quantitative analysis of Las17
dynamics, including its interactions, temporal recruitment, and the experimental protocols used

for its study.

Quantitative Data Summary
The dynamics of proteins at endocytic sites are often characterized by their arrival time relative

to other proteins and their lifetime at the plasma membrane. The following tables summarize
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key quantitative data for Las17 and its interacting partners.

Table 1: Temporal Dynamics of Key Endocytic Proteins

Protein Module
Arrival Time
Relative to
Actin Burst (s)

Lifetime at
Endocytic Site
(s)

Reference

Ede1 Early Coat ~ -60 to -40 ~ 40-90 [4][5]

Sla1 Late Coat ~ -20 ~ 20

Las17 WASP/Myo ~ -20 ~ 20

Sla2
Intermediate

Coat
~ -30 ~ 30-40

Pan1 Late Coat ~ -20 ~ 20

Abp1 Actin 0 ~ 10-15

Arp2/3 complex Actin Nucleation 0 ~ 10-15

Table 2: Key Interacting Partners of Las17 at Endocytic Sites

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10831071/docs?utm_src=pdf-body#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://pmc.ncbi.nlm.nih.gov/articles/PMC3279393/
https://www.pnas.org/doi/10.1073/pnas.1202789109
https://www.benchchem.com/product/b10831071/docs?utm_src=pdf-body#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interacting Protein
Function/Role in
Relation to Las17

Experimental
Evidence

Reference

Sla1

Forms a stable

complex (SLAC) with

Las17, inhibiting its

activity until the onset

of actin

polymerization.

Yeast two-hybrid, Co-

immunoprecipitation,

In vitro binding assays

Ysc84

Activated by Las17 to

promote actin

polymerization.

Yeast two-hybrid,

GST-pulldown

Arp2/3 complex

Directly activated by

Las17 to nucleate

branched actin

filaments.

Genetic suppression,

Co-

immunoprecipitation,

In vitro polymerization

assays

Bzz1

Interacts with Las17 to

participate in early

steps of endocytosis

and actin

polymerization.

Yeast two-hybrid, In

vitro bead assay

Vrp1 (WIP homolog)

Interacts with Las17

and is involved in

actin polymerization.

Two-hybrid analysis

Myo3/5

Type I myosins that

function with Las17 as

nucleation-promoting

factors (NPFs).

Genetic analysis,

Live-cell imaging

Signaling Pathways and Experimental Workflows
Las17 Activation and Regulation at Endocytic Sites
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Las17 is recruited to endocytic sites relatively early but is maintained in an inactive state

through its interaction with Sla1, forming the SLAC complex. This prevents premature actin

polymerization. The transition to an active state is thought to be triggered by the recruitment of

other factors and signaling events that lead to the dissociation or conformational change of the

SLAC complex, allowing Las17 to activate the Arp2/3 complex.
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Caption: Regulation of Las17 activity at the endocytic site.

Experimental Workflow for Quantitative Live-Cell
Imaging
The quantitative analysis of Las17 dynamics heavily relies on live-cell fluorescence microscopy

of yeast cells expressing fluorescently tagged proteins.
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Yeast Strain Preparation
(e.g., Las17-GFP)

Live-Cell Fluorescence Microscopy
(e.g., Spinning Disk Confocal)

Image Acquisition
(Time-lapse series)

Image Processing
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Data Visualization
(Kymographs, Plots)
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Caption: Workflow for quantitative analysis of protein dynamics.

Experimental Protocols
Protocol 1: Live-Cell Fluorescence Microscopy of Yeast
Endocytic Proteins
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This protocol outlines the general steps for imaging the dynamics of fluorescently tagged

proteins, such as Las17-GFP, at endocytic sites in living yeast cells.

1. Yeast Strain Preparation:

Construct a yeast strain expressing Las17 tagged with a fluorescent protein (e.g., GFP,
mCherry) at its endogenous locus using standard yeast transformation techniques.
Verify correct integration and expression levels by PCR and Western blotting.
Grow the yeast strain in appropriate selective media (e.g., synthetic complete dextrose) to
mid-log phase (OD600 ≈ 0.4-0.8) at 25-30°C.

2. Sample Preparation for Microscopy:

Harvest a small volume of the yeast culture (e.g., 1 mL) by centrifugation.
Resuspend the cell pellet in a small volume of fresh media.
Mount the cells on a concanavalin A-coated glass-bottom dish or a slide with an agarose pad
to immobilize the cells for imaging.

3. Image Acquisition:

Use a spinning-disk confocal microscope equipped with an electron-multiplying charge-
coupled device (EMCCD) camera for rapid and sensitive imaging.
Excite the fluorescently tagged protein with the appropriate laser line (e.g., 488 nm for GFP).
Acquire time-lapse images of a single focal plane at the cell cortex at a rate of 1-2 frames
per second for a duration of 2-5 minutes.

4. Quantitative Image Analysis:

Use image analysis software (e.g., ImageJ/Fiji with appropriate plugins) to analyze the
acquired time-lapse movies.
Identify and track individual endocytic patches (fluorescent puncta) over time.
Measure the lifetime of the fluorescent signal at each patch from its appearance to its
disappearance or inward movement.
Quantify the fluorescence intensity of each patch over time to determine the kinetics of
protein recruitment and dissociation.

Protocol 2: In Vitro Pyrene-Actin Polymerization Assay
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This assay is used to measure the ability of Las17 and its regulators to promote actin

polymerization in vitro.

1. Protein Purification:

Purify recombinant Las17, Arp2/3 complex, and any regulatory proteins (e.g., Sla1) from E.
coli or yeast expression systems.
Purify actin from rabbit skeletal muscle and label it with pyrene iodoacetamide.

2. Polymerization Reaction:

Prepare a reaction mix containing G-actin (with a small percentage of pyrene-labeled G-
actin) in a polymerization buffer (e.g., G-buffer).
Initiate the polymerization reaction by adding a polymerization-inducing salt solution (e.g.,
KCl, MgCl2) and the proteins of interest (Las17, Arp2/3 complex, etc.).

3. Data Acquisition:

Monitor the increase in pyrene fluorescence over time using a fluorescence
spectrophotometer. The fluorescence of pyrene-actin increases significantly upon its
incorporation into actin filaments.
Record the fluorescence intensity at regular intervals to generate a polymerization curve.

4. Data Analysis:

Determine the initial rate of polymerization from the slope of the polymerization curve.
Compare the polymerization rates in the presence and absence of Las17 and its regulators
to assess their effects on actin nucleation and elongation.

Protocol 3: Yeast Two-Hybrid (Y2H) Analysis
The Y2H system is used to identify and confirm protein-protein interactions in vivo.

1. Plasmid Construction:

Clone the coding sequence of Las17 into a "bait" vector (e.g., pGBKT7), which fuses Las17
to the DNA-binding domain (BD) of a transcription factor (e.g., GAL4).
Clone the coding sequence of the potential interacting protein (e.g., Sla1, Ysc84) into a
"prey" vector (e.g., pGADT7), which fuses it to the activation domain (AD) of the transcription
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factor.

2. Yeast Transformation:

Co-transform a suitable yeast reporter strain (e.g., AH109, Y2HGold) with the bait and prey
plasmids.
Plate the transformed cells on selective media lacking leucine and tryptophan to select for
cells containing both plasmids.

3. Interaction Assay:

Plate the co-transformed cells on a more stringent selective medium lacking histidine and
adenine, and supplemented with an inhibitor of the HIS3 gene product (e.g., 3-AT), to test for
interaction.
Growth on the high-stringency selective medium indicates a physical interaction between the
bait and prey proteins, which reconstitutes the transcription factor and activates the
expression of the reporter genes (e.g., HIS3, ADE2, lacZ).

4. Controls:

Include positive and negative controls to ensure the validity of the results. A negative control
would be co-transformation with an empty prey vector or a vector expressing an unrelated
protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.pnas.org/doi/10.1073/pnas.1202789109
https://www.benchchem.com/product/b10831071/docs#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/product/b10831071/docs#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/product/b10831071/docs#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/product/b10831071/docs#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/product/b10831071?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

